Cas no 2171452-75-6 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2171452-75-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6313504
• PubChem ID: 165505018
• Update Time: 2025-06-12

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid
• 2171452-75-6
• EN300-1493780
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-3-17(2)25(26(32)29-13-12-18(15-29)14-24(30)31)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,25H,3,12-16H2,1-2H3,(H,28,33)(H,30,31)/t17?,18?,25-/m0/s1
• InChI Key： RQPXJXANJPJTQA-KRFIBBNCSA-N
• SMILES： O=C([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid

Introduction to 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic Acid (CAS No. 2171452-75-6)

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid, identified by its CAS number 2171452-75-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidinyl core, an amino acid derivative moiety, and a fluorenyl group. The presence of these functional components not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular research.

The structural complexity of CAS No. 2171452-75-6 arises from its multi-functionalized backbone. The pyrrolidinyl ring, a common pharmacophore in medicinal chemistry, contributes to the compound's ability to interact with biological targets in a specific manner. This is further enhanced by the presence of a chiral center at the (2S) configuration, which is critical for ensuring enantioselectivity in biological interactions. The amino acid derivative segment, featuring an (9H-fluoren-9-yl)methoxycarbonyl group, adds another layer of complexity by introducing both hydrophobic and hydrophilic interactions, making it a versatile candidate for designing molecules with optimized solubility and bioavailability.

The carboxylic acid terminal group at the end of the molecule not only provides a site for further derivatization but also enhances the compound's reactivity in various synthetic pathways. This reactivity has been exploited in recent years to develop novel synthetic strategies that leverage the compound's unique structural features. For instance, the fluorenyl moiety has been shown to improve the photophysical properties of molecules, making it particularly useful in the development of fluorescent probes and imaging agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that CAS No. 2171452-75-6 may exhibit inhibitory effects on certain enzymes and receptors due to its structural resemblance to known bioactive scaffolds. These predictions are supported by experimental data from high-throughput screening campaigns, where analogs of this compound have shown promising activity against targets relevant to inflammatory diseases and metabolic disorders.

The synthesis of CAS No. 2171452-75-6 represents a significant achievement in multi-step organic synthesis. The process involves multiple stereoselective reactions, including peptide coupling and ring closure steps, which require precise control over reaction conditions. The use of advanced catalytic systems has allowed chemists to streamline these synthetic routes while maintaining high yields and enantiomeric purity. This underscores the importance of CAS No. 2171452-75-6 as a building block for more complex pharmaceutical intermediates.

In the realm of drug discovery, the versatility of CAS No. 2171452-75-6 makes it an attractive candidate for developing novel therapeutic agents. Its ability to modulate biological pathways through precise molecular interactions has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Additionally, its structural features may contribute to reduced toxicity compared to existing drugs, making it a promising candidate for further development.

The fluorenyl group in CAS No. 2171452-75-6 also offers advantages in terms of stability and shelf-life when used in pharmaceutical formulations. Fluorene derivatives are known for their resistance to degradation under various environmental conditions, which ensures that drugs incorporating this moiety remain effective over extended periods. This property is particularly valuable for medications that require long-term storage or administration.

From a regulatory perspective, the synthesis and handling of CAS No. 2171452-75-6 must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are essential for producing this compound at scale while maintaining high quality standards. Regulatory agencies such as the FDA and EMA have provided frameworks for assessing the safety profiles of novel compounds like this one before they can be approved for clinical use.

The impact of CAS No. 2171452-75-6 extends beyond pharmaceutical applications into academic research and industrial innovation. Its unique structure serves as inspiration for designing new molecules with tailored properties for various applications, including materials science and agrochemicals. Researchers are exploring ways to incorporate similar motifs into polymers and coatings that exhibit enhanced functionality or improved performance characteristics.

In conclusion,CAS No. 2171452-75-6, with its intricate structure and multifunctional design,is poised to play a pivotal role in advancing both medicinal chemistry research and drug development efforts worldwide.. Its potential applications span multiple therapeutic areas highlight why this compound continues attract significant scientific interest.. As our understanding deepens through continued study.. we can expect even more innovative uses emerge..